Cas no 55087-88-2 (Pyridine, 2-(diazophenylmethyl)-, 1-oxide)

• Product Name: Pyridine, 2-(diazophenylmethyl)-, 1-oxide
• CAS No: 55087-88-2
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 352869
• PubChem ID: 71364314
• Update Time: 2025-04-19

Pyridine, 2-(diazophenylmethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(diazophenylmethyl)-, 1-oxide
• (1-oxidopyridin-2-ylidene)-phenylmethanediazonium
• 2-[Diazonio(phenyl)methylidene]pyridin-1(2H)-olate
• DTXSID70787790
• 55087-88-2

• Inchi： 1S/C12H9N3O/c13-14-12(10-6-2-1-3-7-10)11-8-4-5-9-15(11)16/h1-9H
• InChI Key： MCTMYSDTZHLAAR-UHFFFAOYSA-N
• SMILES： [O-]N1C=CC=CC1=C(C1C=CC=CC=1)[N+]#N

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 63.34